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Compound of Interest

1-(2-Bromo-5-
Compound Name:
chlorophenyl)ethanone

cat. No.: B1281923

An In-depth Technical Guide to the Material Safety of 1-(2-Bromo-5-chlorophenyl)ethanone

This guide provides a comprehensive overview of the material safety data for 1-(2-Bromo-5-
chlorophenyl)ethanone (CAS No. 935-99-9), a halogenated aromatic ketone utilized as a
versatile building block in organic synthesis.[1] Intended for researchers, chemists, and drug
development professionals, this document moves beyond a standard Material Safety Data
Sheet (MSDS) to offer a deeper, more contextual understanding of the compound's
characteristics. The focus is on the causality behind safety protocols, ensuring a proactive and
informed approach to laboratory handling.

Chemical Identity and Core Properties

1-(2-Bromo-5-chlorophenyl)ethanone, also known as 2'-Bromo-5'-chloroacetophenone, is a
solid organic compound whose utility in medicinal chemistry and material science stems from
the reactive potential of its halogenated phenyl ring.[1] Understanding its fundamental
properties is the first step in ensuring safe handling.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1281923?utm_src=pdf-interest
https://www.benchchem.com/product/b1281923?utm_src=pdf-body
https://www.benchchem.com/product/b1281923?utm_src=pdf-body
https://www.benchchem.com/product/b1281923?utm_src=pdf-body
https://www.smolecule.com/products/s685899
https://www.benchchem.com/product/b1281923?utm_src=pdf-body
https://www.smolecule.com/products/s685899
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
1-(2-bromo-5-

IUPAC Name [1][2]
chlorophenyl)ethanone

CAS Number 935-99-9 [1]1[2][3]

Molecular Formula CsHeBrCIlO [11[2]

Molecular Weight 233.49 g/mol [1112]

Appearance Solid / Crystals [1]

) ) ~155-156 °C (at reduced
Melting Point [1]

pressure)

Hazard Analysis and GHS Classification

The primary hazards associated with 1-(2-Bromo-5-chlorophenyl)ethanone are related to its
irritant properties and acute toxicity if ingested, inhaled, or absorbed through the skin. The
presence of bromine and chlorine atoms on the aromatic ring enhances its electrophilic
character and potential for biological interaction.[1]

The Globally Harmonized System (GHS) classification, as reported by the European Chemicals
Agency (ECHA), provides a standardized summary of its potential hazards.[2]
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Hazard Class Category Hazard Statement Pictogram
o H302: Harmful if
Acute Toxicity, Oral Category 4
swallowed
. H312: Harmful in
Acute Toxicity, Dermal  Category 4 ) )
contact with skin
Acute Toxicity, H332: Harmful if
] Category 4 )
Inhalation inhaled
Serious Eye H319: Causes serious
o Category 2A o
Damage/Irritation eye irritation
Skin H315: Causes skin
Category 2

Corrosion/Irritation

irritation

Expert Insight: The "Warning" pictogram signifies that while the hazards are significant, they

are not as severe as those requiring the "Danger" signal word (e.g., corrosives). However, the

combination of oral, dermal, and inhalation toxicity with serious eye irritation necessitates

stringent adherence to personal protective equipment (PPE) protocols.

Emergency Protocols and First Aid

A rapid and correct response to accidental exposure is critical. The following protocols are

based on established procedures for halogenated aromatic compounds and should be

implemented immediately.

Experimental Protocol: First-Aid Response

e General Advice:

o Move the victim from the hazardous area to fresh air immediately.

o Consult a physician and provide them with this safety data sheet.[4][5]

o Remove all contaminated clothing without delay.[4]

e |f Inhaled:
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o Relocate the individual to an area with fresh air.[5][6]
o If breathing is difficult or has stopped, provide artificial respiration.[4][6]

o Seek immediate medical attention.[6]

e In Case of Skin Contact:

o Immediately wash the affected area with plenty of soap and water for at least 15 minutes.

[41[6]
o If skin irritation develops or persists, seek medical advice.[5][6]
o Contaminated clothing must be washed thoroughly before reuse.[5]
e In Case of Eye Contact:

o Rinse the eyes cautiously and thoroughly with water for at least 15 minutes, making sure
to rinse under the eyelids.[4][6]

o Remove contact lenses if present and easy to do so. Continue rinsing.[5][6]
o Persistent eye irritation requires immediate medical attention.[6]
 If Swallowed:
o Rinse the mouth thoroughly with water. Do NOT induce vomiting.[6][7]
o Never give anything by mouth to an unconscious person.[4]

o Call a POISON CENTER or a doctor for treatment advice immediately.[6]

Emergency Response Workflow Diagram
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Diagram 1: Emergency Response Workflow
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Caption: Emergency protocol for different exposure routes.

Safe Handling, Storage, and Disposal

Proactive measures are essential to prevent exposure and ensure chemical stability.

Handling and Personal Protective Equipment (PPE)

Safe handling is predicated on avoiding all direct contact and aerosol generation.

» Engineering Controls: Work should be conducted in a well-ventilated area, preferably within
a certified chemical fume hood.[5][6] Facilities must be equipped with an eyewash station
and a safety shower.[5]
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» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN166
(EVU) or NIOSH (US) standards.[3][9]

o Skin Protection: Use chemically resistant gloves (e.qg., nitrile rubber) inspected for integrity
before use.[9] Wear a lab coat or a protective suit to prevent skin contact.[8]

o Respiratory Protection: If working outside a fume hood or if dust generation is likely, use a
NIOSH-approved particulate respirator.[8][9]

e Hygiene Practices: Wash hands thoroughly after handling and before any breaks.[5][6] Do
not eat, drink, or smoke in the laboratory.[6]

Storage

Proper storage preserves the compound's integrity and prevents accidental release.
» Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area.[5][6]
e Incompatibilities: Keep away from strong oxidizing agents and strong bases.[6][7]

e Security: For added safety, store in a locked cabinet or designated area to restrict access.[5]

[6]

Safe Handling & Storage Workflow
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Diagram 2: Safe Handling & Storage Protocol
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Caption: Step-by-step workflow for safe laboratory handling.
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Accidental Release and Disposal

e Spill Response:

[e]

Evacuate all non-essential personnel from the area.[9]

o

Ensure adequate ventilation.

[¢]

Wearing full PPE, carefully sweep or vacuum the solid material.[6] Avoid generating dust.

o

Place the collected material into a suitable, labeled container for disposal.[4]

o Disposal: Dispose of the chemical and its container at an approved waste disposal facility, in
accordance with all local, state, and federal regulations.[5][6] Do not allow the product to
enter drains or waterways.[4]

Reactivity and Stability

o Chemical Stability: The compound is stable under normal, recommended storage conditions.

[5]16]

o Conditions to Avoid: Avoid exposure to incompatible materials, excess heat, and moisture.[7]
[10]

e Incompatible Materials: Strong oxidizing agents and strong bases.[6][7]

e Hazardous Decomposition Products: Thermal decomposition can produce toxic and irritating
gases, including carbon monoxide (CO), carbon dioxide (COz), hydrogen bromide (HBr), and
hydrogen chloride (HCI).[5][6][7]

Toxicological and Ecological Information

» Toxicological Profile: The primary toxicological concerns are acute effects from short-term
exposure, as indicated by the GHS classifications (Harmful if swallowed, inhaled, or in
contact with skin; Causes serious eye irritation).[2] There is currently no data available on
chronic effects, carcinogenicity, or mutagenicity.
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» Ecological Profile: No specific ecotoxicity data is available. However, as a matter of best
practice, the compound should not be released into the environment, as halogenated
aromatic compounds can be persistent and harmful to aquatic life.[7][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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